3-Ethynyl-4-methoxybenzonitrile
Overview
Description
3-Ethynyl-4-methoxybenzonitrile is a chemical compound with the molecular formula C10H7NO . It is used in the synthesis of new organic pigments .
Molecular Structure Analysis
The molecular structure of 3-Ethynyl-4-methoxybenzonitrile is characterized by the presence of an ethynyl group (C≡C-H), a methoxy group (O-CH3), and a benzonitrile group (C6H4-CN) in its structure . The exact 3D structure may need to be determined using advanced spectroscopic techniques .Physical And Chemical Properties Analysis
3-Ethynyl-4-methoxybenzonitrile is a solid at room temperature . It has a molecular weight of 157.17 .Scientific Research Applications
Synthesis of Medicinal Compounds
Carbon Dioxide Gas Sensing
This compound has also been used in developing sensors for detecting carbon dioxide. Ethynylated-thiourea derivatives, incorporating 3-Ethynyl-4-methoxybenzonitrile, were effective in resistive-type CO2 gas sensors, showing significant response changes at room temperature. This application is crucial for environmental monitoring and industrial applications (Daud, Wahid, & Khairul, 2019).
Green Chemistry and Catalysis
In the field of green chemistry, 3-Ethynyl-4-methoxybenzonitrile is significant for its role in the dehydration/Beckmann rearrangement of aldoximes. This process efficiently produces nitriles, a class of organic compounds with broad industrial applications, through environmentally friendly methods (Thomas, Prathapan, & Sugunan, 2005).
Photocatalysis and Solar Energy
Studies on 4-methoxybenzonitrile, closely related to 3-Ethynyl-4-methoxybenzonitrile, indicate its potential in photocatalysis and solar energy conversion. DFT studies have shown that 4-methoxybenzonitrile-based dyes are promising for dye-sensitized solar cells, due to effective electron transfer processes (Prakasam, Sakthi, & Anbarasan, 2013).
Safety And Hazards
3-Ethynyl-4-methoxybenzonitrile is classified as a potentially hazardous substance. It may cause skin irritation, serious eye irritation, and may be harmful if swallowed or in contact with skin . Proper safety measures should be taken while handling this compound, including wearing appropriate protective clothing and avoiding inhalation or contact with skin and eyes .
properties
IUPAC Name |
3-ethynyl-4-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO/c1-3-9-6-8(7-11)4-5-10(9)12-2/h1,4-6H,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQRMFKWXZQYBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C#N)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00586556 |
Source
|
| Record name | 3-Ethynyl-4-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00586556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-4-methoxybenzonitrile | |
CAS RN |
204919-70-0 |
Source
|
| Record name | 3-Ethynyl-4-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00586556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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